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Compound of Interest

Compound Name:

1-Hydroxy-4-((2-

methoxyethyl)amino)anthraquinon

e

CAS No.: 63467-00-5

Cat. No.: B12676393

Get Quote

Part 1: Executive Summary & Molecular Architecture
Chemical Identity
This guide focuses on 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-

5), a specific derivative of the anthraquinone chromophore.[1] Structurally, it belongs to the

class of Disperse Red/Violet dyes. It features an anthraquinone backbone substituted with a

hydroxyl group at position 1 and a (2-methoxyethyl)amino group at position 4.[1][2]

Molecular Formula:

Molecular Weight: ~297.31 g/mol

Appearance: Dark red to violet crystalline powder.
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Solubility: Lipophilic; soluble in organic solvents (DCM, DMSO, Methanol), sparingly soluble

in water.

Electronic Structure & Chromophore Theory
The spectral properties of this molecule are governed by Intramolecular Charge Transfer (ICT).

The anthraquinone core acts as an electron acceptor (A), while the hydroxyl (-OH) and

substituted amine (-NHR) groups act as electron donors (D).

D-

-A System: The 1-OH and 4-NHR groups push electron density into the quinoid ring system.
The (2-methoxyethyl) tail on the amine exerts a positive inductive effect (+I), stabilizing the
excited state more effectively than a primary amine, resulting in a bathochromic (red) shift
relative to unsubstituted 1-amino-4-hydroxyanthraquinone (Disperse Red 15).

Intramolecular Hydrogen Bonding: A critical feature is the formation of dual intramolecular

hydrogen bonds:

Between the 1-OH hydrogen and the 9-carbonyl oxygen.

Between the 4-NH hydrogen and the 10-carbonyl oxygen. These bonds planarize the

molecule, enhancing

-conjugation and molar absorptivity (

), but often quenching fluorescence via Excited State Intramolecular Proton Transfer
(ESIPT).

Electronic Transitions

Ground State (S0)
Planar, H-bonded

Excited State (S1)
ICT Character

Absorption (hν)
~535 nm

ESIPT Tautomer
(Proton Transfer)

Fast Proton Transfer

Fluorescence
(Weak, ~580-620 nm)Radiative Decay

Non-Radiative Decay
(Heat)

Internal Conversion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12676393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Jablonski-style diagram illustrating the competition between radiative decay

(fluorescence) and ESIPT-mediated non-radiative decay in 1,4-disubstituted anthraquinones.

Part 2: Spectral Properties (Data & Analysis)
UV-Vis Absorption Profile
The absorption spectrum is characterized by a dominant band in the visible region responsible

for its intense red-violet color.

Parameter Value (Approximate) Notes

(Methanol) 535 - 545 nm

Bathochromic shift vs.

Disperse Red 15 (~520 nm)

due to alkyl substitution.

(DCM) 540 - 550 nm

Non-polar solvents often yield

sharper vibrational fine

structure.

Extinction Coefficient (

)

12,000 - 18,000
Typical for 1,4-disubstituted

anthraquinone charge-transfer

bands.

Transition Type (CT)
Strong ICT character from

Amine/OH to Carbonyl.

Visual Color Red-Violet / Magenta

Solvatochromism: The molecule exhibits positive solvatochromism. As solvent polarity

increases (e.g., Toluene

Methanol), the absorption band typically broadens and shifts slightly red (5-10 nm). However,
the strong intramolecular H-bonds reduce the magnitude of this shift compared to dyes without
internal H-bonding.

Fluorescence & Photophysics
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While 1,4-diaminoanthraquinones are often fluorescent, the presence of the 1-hydroxy group

introduces a fast relaxation pathway.

Quantum Yield (

): Generally low (< 0.1) in fluid solution at room temperature due to ESIPT.

Emission Maximum: Expected in the 580 - 620 nm range (Orange-Red emission).

Stokes Shift: Moderate to Large (~1500-2000

), indicative of significant structural reorganization or proton transfer in the excited state.

Part 3: Experimental Protocols
Protocol A: Determination of Molar Extinction
Coefficient ( )
Objective: Accurate quantification of the dye concentration in various media.

Reagents:

Analyte: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (Solid, >98% purity).

Solvent: Spectroscopic grade Methanol (MeOH) or Dichloromethane (DCM).

Workflow:

Stock Preparation: Weigh exactly 2.97 mg of dye. Dissolve in 100 mL volumetric flask with

MeOH to create a 100

M stock solution. Sonicate for 5 mins to ensure complete dissolution.

Serial Dilution: Prepare five standards: 2, 5, 10, 20, and 40

M.

Baseline Correction: Run a blank scan with pure MeOH from 250 nm to 800 nm.

Acquisition: Measure absorbance (
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) at

(~540 nm) for all standards.

Validation: Plot

vs. Concentration (

). The linear regression (

) slope equals

(path length, usually 1 cm).

Start: Solid Sample

Weigh ~3 mg
(Analytical Balance)

Dissolve in MeOH
(100 mL Volumetric)

Prepare Dilution Series
(2 - 40 µM)

Measure Absorbance
(UV-Vis Spectrophotometer)

Calculate ε via Beer's Law
(Slope of A vs C)
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Figure 2: Workflow for the determination of molar extinction coefficient.

Part 4: Applications & Significance[3]
Analytical Standard: Used in HPLC method development for characterizing impurities in

anthraquinone dye synthesis (See Ref 1).

Dye Chemistry: The "methoxyethyl" group is a strategic modification. It imparts

amphiphilicity, allowing the dye to penetrate hydrophobic polymer matrices (like polyester)

while maintaining solubility in polar dye baths.

Biological Probe: Due to its lipophilicity and potential DNA intercalation (planar structure),

derivatives of this class are often investigated for cell staining, though specific toxicity data

for this CAS should be verified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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